Cas no 885121-98-2 ((Z)-2-Acetyl-3-(dimethylamino)-2-propenenitrile)

(Z)-2-Acetyl-3-(dimethylamino)-2-propenenitrile structure
885121-98-2 structure
Product Name:(Z)-2-Acetyl-3-(dimethylamino)-2-propenenitrile
CAS No:885121-98-2
MF:C7H10N2O
MW:138.167101383209
CID:993093
PubChem ID:29941797
Update Time:2025-04-20

(Z)-2-Acetyl-3-(dimethylamino)-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-[1-DIMETHYLAMINO-METH-(E)-YLIDENE]-3-OXO-BUTYRONITRILE
    • 1-(dimethylamino)-5-phenyl-1,4-pentadien-3-one
    • 1,4-Pentadien-3-one,1-(dimethylamino)-5-phenyl
    • Dimethylamino-methylen-benzalaceton
    • dimethylaminomethylene-3-oxobutanenitrile
    • Z)-2-((dimethylamino)methylene)-3-oxobutanenitrile
    • (E)-2-[(dimethylamino)methylene]-3-oxobutanenitrile
    • AKOS005264418
    • (2E)-2-(dimethylaminomethylidene)-3-oxobutanenitrile
    • 3-(Dimethylamino)-2-acetylacrylonitrile
    • 885121-98-2
    • XLEZLQVGCSBJJE-FNORWQNLSA-N
    • SCHEMBL1579880
    • (E)-2-[(dimethylamino)-methylene]-3-oxobutanenitrile
    • AM87367
    • (E)-2-((dimethylamino)methylene)-3-oxobutanenitrile
    • SCHEMBL1579884
    • (E)-2-acetyl-3-dimethylamino-acrylonitrile
    • [2-(dimethylamino)methylene]-3-oxobutanenitrile
    • (Z)-2-Acetyl-3-(dimethylamino)-2-propenenitrile
    • Inchi: 1S/C7H10N2O/c1-6(10)7(4-8)5-9(2)3/h5H,1-3H3/b7-5+
    • InChI Key: XLEZLQVGCSBJJE-FNORWQNLSA-N
    • SMILES: O=C(C)/C(/C#N)=C/N(C)C

Computed Properties

  • Exact Mass: 138.07900
  • Monoisotopic Mass: 138.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1A^2
  • XLogP3: 0.2

Experimental Properties

  • PSA: 44.10000
  • LogP: 0.54448

(Z)-2-Acetyl-3-(dimethylamino)-2-propenenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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